Cas no 5577-48-0 ((E)-Hexan-2-one oxime)

• Product Name: (E)-Hexan-2-one oxime
• CAS No: 5577-48-0
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD00013937
• CID: 372455
• PubChem ID: 5357205
• Update Time: 2025-05-23

(E)-Hexan-2-one oxime Chemical and Physical Properties

Names and Identifiers

• (E)-Hexan-2-one oxime
• 2-HEXANONE OXIME
• 2-Hexanone oxime,syn+anti
• hexan-2-one oxime
• Hexan-2-on-oxim
• methyl butyl ketone oxime
• Methyl butyl ketoxime
• Methyl N-butyl ketone oxime
• Methyl n-butyl ketoxime
• Methyl-butyl-ketoxim
• DTXSID9063952
• AKOS006242914
• MFCD00013937
• 2-Hexanone, oxime
• 2-Hexanoneoxime
• 2-Hexanone oxime, E/Z
• hexanone oxime
• Butyl methyl ketone oxime
• SCHEMBL585166
• J-521458
• (NE)-N-hexan-2-ylidenehydroxylamine
• EINECS 226-953-4
• 5577-48-0
• NSC 73136

• MDL： MFCD00013937
• Inchi： 1S/C6H13NO/c1-3-4-5-6(2)7-8/h8H,3-5H2,1-2H3/b7-6+
• InChI Key： WHXCGIRATPOBAY-VOTSOKGWSA-N
• SMILES： O/N=C(\C)/CCCC

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.6A^2
• XLogP3: 1.6

Experimental Properties

• Density: 0.89
• Boiling Point: 187.5 °C at 760 mmHg
• Flash Point: 94 °C
• Refractive Index: 1.435
• PSA: 32.59000
• LogP: 2.02670

(E)-Hexan-2-one oxime Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes

Additional information on (E)-Hexan-2-one oxime

Recent Advances in the Study of (E)-Hexan-2-one Oxime (CAS: 5577-48-0) in Chemical Biology and Pharmaceutical Research

(E)-Hexan-2-one oxime (CAS: 5577-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, agrochemical development, and material science. This compound, characterized by its oxime functional group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential bioactive molecule. Recent studies have explored its role in enzyme inhibition, antimicrobial activity, and as a precursor for more complex chemical entities.

One of the most notable advancements in the study of (E)-Hexan-2-one oxime is its potential as an enzyme inhibitor. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit strong inhibitory effects against certain metalloenzymes, which are often targets for therapeutic intervention in diseases such as cancer and neurodegenerative disorders. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a high affinity for the active sites of these enzymes.

In addition to its therapeutic potential, (E)-Hexan-2-one oxime has been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) highlighted its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers synthesized several oxime derivatives and evaluated their bioactivity, finding that specific structural modifications could enhance antimicrobial potency while minimizing cytotoxicity. These findings open new avenues for the development of novel antibiotics.

The synthetic utility of (E)-Hexan-2-one oxime has also been a focal point of recent research. A paper in Organic Letters (2023) described its use as a key intermediate in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. The study showcased a novel, one-pot reaction sequence that leverages the oxime's reactivity to generate complex scaffolds with high yields and stereoselectivity. This methodology could streamline the production of drug candidates in medicinal chemistry.

Despite these promising developments, challenges remain in the practical application of (E)-Hexan-2-one oxime. Issues such as stability under physiological conditions and scalability of synthesis need to be addressed. Future research directions may include the development of more stable derivatives and the exploration of its interactions with biological targets at the molecular level. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the potential of this compound.

In conclusion, (E)-Hexan-2-one oxime (CAS: 5577-48-0) represents a multifaceted molecule with significant implications for chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to antimicrobial activity, underscore its importance as a subject of ongoing investigation. As research continues to uncover its potential, this compound may play a pivotal role in addressing some of the most pressing challenges in medicine and agriculture.